Cas no 2549033-22-7 (N-{1-[(3,5-difluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide)

• Product Name: N-{1-[(3,5-difluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide
• CAS No: 2549033-22-7
• MF: C₁₅H₂₀F₂N₂O₂S
• MW: 330.393309593201
• CID: 5314237
• PubChem ID: 154829936
• Update Time: 2025-10-10

N-{1-[(3,5-difluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[(3,5-difluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide
• 2549033-22-7
• AKOS040723846
• F6752-3428
• N-[1-[(3,5-Difluorophenyl)methyl]-3-piperidinyl]cyclopropanesulfonamide

• Inchi： 1S/C15H20F2N2O2S/c16-12-6-11(7-13(17)8-12)9-19-5-1-2-14(10-19)18-22(20,21)15-3-4-15/h6-8,14-15,18H,1-5,9-10H2
• InChI Key： KAPANCYPCDLVGR-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCCN(CC3=CC(F)=CC(F)=C3)C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 330.12135538g/mol
• Monoisotopic Mass: 330.12135538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 420.7±55.0 °C(Predicted)
• pka: 10.80±0.20(Predicted)

Additional information on N-{1-[(3,5-difluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide

N-{1-[(3,5-Difluorophenyl)methyl]Piperidin-3-yl}Cyclopropanesulfonamide: A Comprehensive Overview

The compound with CAS No. 2549033-22-7, known as N-{1-[(3,5-difluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclopropane sulfonamide moiety with a piperidine ring substituted by a (3,5-difluorophenyl)methyl group. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of N-{1-[(3,5-difluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide as a modulator of key biological targets. For instance, research published in 2023 demonstrated its ability to inhibit certain enzymes involved in metabolic pathways, suggesting its potential utility in the treatment of metabolic disorders. The cyclopropane sulfonamide group is known for its stability and ability to form strong hydrogen bonds, which are critical for interactions with biological targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. A 2022 study detailed an optimized synthetic route that employs a combination of coupling reactions and ring-forming techniques. The use of a (3,5-difluorophenyl)methyl substituent was shown to enhance the compound's pharmacokinetic properties, including improved solubility and bioavailability.

One of the most intriguing aspects of N-{1-[(3,5-difluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide is its ability to modulate ion channels. Preclinical studies have indicated that it may act as an antagonist at certain voltage-gated ion channels, which could have implications for the treatment of neurological disorders such as epilepsy or chronic pain conditions. The presence of the piperidine ring contributes to the compound's ability to adopt conformations that are favorable for binding to these targets.

Furthermore, the compound's structure suggests potential applications in the development of radiopharmaceuticals. The cyclopropane sulfonamide group has been shown to facilitate the attachment of radioactive isotopes without significantly compromising the compound's pharmacological activity. This property makes it a valuable tool in nuclear medicine for diagnostic imaging purposes.

Recent advances in computational chemistry have also provided deeper insights into the molecular interactions of N-{1-[(3,5-difluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide. Molecular docking studies have revealed that the compound exhibits strong binding affinities to several G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. These findings underscore its potential as a lead compound for developing novel therapeutics.

In terms of safety and toxicity profiles, preliminary studies indicate that N-{1-[(3,5-difluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide demonstrates low acute toxicity in preclinical models. However, further investigations are required to fully characterize its long-term effects and potential for off-target interactions.

The development of this compound represents a significant milestone in medicinal chemistry. Its unique combination of structural features and biological activities positions it as a versatile tool for addressing unmet medical needs. As research continues to uncover its full potential, it is likely that N-{1-[(3,5-difluorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide will play an increasingly important role in both academic and industrial drug discovery programs.